Cas no 105371-26-4 ((+)-catechin 8-C-beta-D-glucopyranoside)

(+)-catechin 8-C-beta-D-glucopyranoside structure
105371-26-4 structure
Product Name:(+)-catechin 8-C-beta-D-glucopyranoside
CAS No:105371-26-4
MF:C21H24O11
MW:452.408667564392
CID:2068705
PubChem ID:14345562
Update Time:2025-04-21

(+)-catechin 8-C-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • (+)-catechin 8-C-beta-D-glucopyranoside
    • (+)-catechin-8-C-beta-D-glucopyranoside
    • (2R,3S)-8-Glucopyranosyl-3,3',4',5,7-pentahydroxyflavan
    • 8-Glucopyranosyl-(+)-catechin
    • (+)-Catechin 8-C-glucoside
    • 8-Glucosyl-(+)-catechin
    • SCHEMBL12392360
    • CHEBI:191703
    • 2-(3,4-dihydroxyphenyl)-8-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-3,4-dihydro-2H-chromene-3,5,7-triol
    • (1S)-1,5-Anhydro-1-C-[(2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-8-yl]-D-glucitol
    • (1S)-1,5-Anhydro-1-C-((2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-8-yl)-D-glucitol
    • 105371-26-4
    • DTXSID601106457
    • Inchi: 1S/C21H24O11/c22-6-14-16(28)17(29)18(30)21(31-14)15-12(26)5-10(24)8-4-13(27)19(32-20(8)15)7-1-2-9(23)11(25)3-7/h1-3,5,13-14,16-19,21-30H,4,6H2/t13-,14+,16+,17-,18+,19+,21-/m0/s1
    • InChI Key: XWDHVYPMZCGHNM-FZIGYJJCSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1C1=C(C=C(C2C[C@@H]([C@@H](C3C=CC(=C(C=3)O)O)OC1=2)O)O)O)O)O)O

Computed Properties

  • Exact Mass: 452.13186158g/mol
  • Monoisotopic Mass: 452.13186158g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 3
  • Complexity: 637
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 201Ų

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